(2Z)-N-(2,4-dimethylphenyl)-2-[(3-fluoro-2-methylphenyl)imino]-2H-chromene-3-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(3-fluoro-2-methylphenyl)iminochromene-3-carboxamide
• InChI: InChI=1S/C25H21FN2O2/c1-15-11-12-21(16(2)13-15)27-24(29)19-14-18-7-4-5-10-23(18)30-25(19)28-22-9-6-8-20(26)17(22)3/h4-14H,1-3H3,(H,27,29)
• InChI Key: BPDFIYPAWDWISY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC3=CC=CC=C3OC2=NC4=C(C(=CC=C4)F)C)C
• Molecular Formula: C25H21FN2O2
• Molecular Weight: 400.4 g/mol

Description

Synthesis Analysis

Synthesis analysis involves studying the methods used to create the compound. This can include the types of reactions used, the conditions under which the synthesis occurs, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the compound. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods can be used.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound undergoes. This can include reactions with other compounds, decomposition reactions, and redox reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties analysis involves studying properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other compounds or systems. This is particularly relevant for compounds used as drugs or catalysts.

Safety and Hazards

Safety and hazard analysis involves determining any risks associated with handling or using the compound. This can include toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or potential applications. This could include investigating its use in new reactions, its potential as a drug, or its environmental impact.